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For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Fluoropicolinamide, a fluorinated derivative of picolinamide, is a chemical compound with

potential applications in medicinal chemistry and drug discovery. This technical guide provides

a detailed overview of its chemical identity, physicochemical properties, and a putative

synthesis protocol. While specific biological activity and mechanistic data for 5-
Fluoropicolinamide are not extensively available in the public domain, this document serves

as a foundational resource for researchers interested in exploring its potential.

Chemical Identity
Identifier Value

Common Name 5-Fluoropicolinamide

IUPAC Name 5-fluoropyridine-2-carboxamide[1]

CAS Number 499796-71-3[1]

Molecular Formula C₆H₅FN₂O[1]

Molecular Weight 140.12 g/mol

Canonical SMILES C1=CC(=NC=C1F)C(=O)N[1]

InChI Key CWKOQDDWKWTOCF-UHFFFAOYSA-N[1]
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Physicochemical Properties
A comprehensive experimental characterization of the physicochemical properties of 5-
Fluoropicolinamide is not readily available in published literature. The following table

summarizes computed data obtained from publicly accessible chemical databases. These

values are predictions and should be used as a guide for experimental design.

Property Value Source

XLogP3 0.2 PubChem[1]

Hydrogen Bond Donor Count 1 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 1 PubChem[1]

Exact Mass 140.03859095 PubChem[1]

Topological Polar Surface Area 56.0 Å² PubChem[1]

Synthesis
A detailed, experimentally validated protocol for the synthesis of 5-Fluoropicolinamide is not

explicitly described in readily available scientific literature. However, based on general

principles of organic chemistry for the synthesis of amides from carboxylic acids, a plausible

synthetic route can be proposed starting from 5-fluoropicolinic acid.

Proposed Synthetic Pathway
The synthesis of 5-Fluoropicolinamide can be envisioned as a two-step process involving the

activation of the carboxylic acid group of 5-fluoropicolinic acid, followed by amidation.

5-Fluoropicolinic Acid Acyl Chloride IntermediateSOCl₂ or (COCl)₂ 5-FluoropicolinamideNH₃ or NH₄OH
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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